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Introduction

Per- and polyfluoroalkyl substances (PFAS) are a large and complex class of synthetic
organofluorine compounds that have been in commercial use since the 1940s and 1950s.[1][2]
[3] These substances are characterized by a fully (per-) or partially (poly-) fluorinated alkyl
chain. The carbon-fluorine (C-F) bond is one of the strongest in organic chemistry, imparting
exceptional thermal and chemical stability to these compounds.[3][4] This stability, combined
with their unique ability to repel both water and oil, has led to their widespread use in a vast
array of industrial and consumer products.[5][6]

However, the very properties that make PFAS desirable in commercial applications also
contribute to their persistence in the environment, leading to their designation as "forever
chemicals".[3][5] Their resistance to degradation means they can accumulate in the
environment and in living organisms, including humans.[2] Growing concerns about their
potential adverse effects on human health and the ecosystem have prompted extensive
research and regulatory action worldwide.[5][7] This guide provides a comprehensive technical
overview of PFAS, intended for researchers, scientists, and professionals in drug development
and related fields.

I. Fundamental Chemistry and Classification
A. The Defining Feature: The Carbon-Fluorine Bond
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The fundamental characteristic of all PFAS is the presence of the carbon-fluorine (C-F) bond.
With a bond dissociation energy of up to 536 kJ/mol, it is the strongest single bond in organic
chemistry.[4] This exceptional strength is due to the high electronegativity of the fluorine atom
and the short bond length. This stability is the primary reason for the remarkable resistance of
PFAS to chemical, thermal, and biological degradation.[3][8]

B. Defining and Classifying a Vast Chemical Family

The universe of PFAS is extensive, with thousands of different compounds identified.[1][7] A
widely accepted definition by the Organisation for Economic Co-operation and Development
(OECD) from 2021 defines PFAS as "fluorinated substances that contain at least one fully
fluorinated methyl or methylene carbon atom (without any H/CI/Br/l atom attached to it)".[5]

PFAS can be broadly categorized into two main classes: polymers and non-polymers.[8][9] This
guide will primarily focus on the non-polymer class, which are more commonly detected in the
environment and are the subject of most toxicological studies.[9]

Non-polymer PFAS are further subdivided into perfluoroalkyl substances and polyfluoroalkyl
substances.

o Perfluoroalkyl Substances: In these compounds, all the carbon atoms on the alkyl chain (with
the exception of carbon atoms in certain functional groups) are fully saturated with fluorine
atoms.[7]

» Polyfluoroalkyl Substances: These compounds have at least one, but not all, of the carbon
atoms in the alkyl chain bonded to hydrogen instead of fluorine.[7]

A key distinction within the non-polymer PFAS is based on the functional group attached to the
fluorinated alkyl chain. The most well-studied groups are the perfluoroalkyl acids (PFAAS).[9]
[10] PFAASs are often considered "terminal” degradation products because they are highly
resistant to further breakdown under normal environmental conditions.[9] Polyfluoroalkyl
substances that can degrade to form PFAAs are referred to as "precursors”.[9]

The two major subgroups of PFAAs are:

o Perfluoroalkyl Carboxylic Acids (PFCAS): These contain a carboxylic acid functional group (-
COOH). A prominent example is Perfluorooctanoic Acid (PFOA).[7]
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» Perfluoroalkyl Sulfonic Acids (PFSAS): These contain a sulfonic acid functional group (-
SO3H). The most well-known example is Perfluorooctanesulfonic Acid (PFOS).[7]

The length of the carbon chain is another critical classification parameter. PFAS are often
categorized as either long-chain or short-chain. Generally, long-chain PFAS include PFCAs
with seven or more carbon atoms and PFSAs with six or more carbon atoms.[10] This
distinction is significant as long-chain PFAS tend to have longer elimination half-lives and a
greater potential for bioaccumulation compared to their short-chain counterparts.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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